[2-Fluoro-5-(2-methoxy-2-oxoethyl)phenyl]boronic acid
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Overview
Description
Boronic acids and their derivatives are highly regarded in the design of new drugs and drug delivery devices, particularly as boron-carriers suitable for neutron capture therapy . They are generally environmentally benign and relatively stable .
Synthesis Analysis
Boronic acids and their derivatives can be synthesized through various methods. One of the most common methods is the Suzuki–Miyaura cross-coupling, which is a widely-applied transition metal catalyzed carbon–carbon bond forming reaction .
Molecular Structure Analysis
The molecular structure of boronic acids and their derivatives generally consists of a boron atom bonded to an organic group and two hydroxyl groups .
Chemical Reactions Analysis
Boronic acids and their derivatives are involved in various chemical reactions. For example, they are used in Suzuki-Miyaura cross-coupling reactions, Friedel-Crafts alkylation of hydronaphthalenes, and the synthesis of 9,10-diarylanthracenes for use as molecular switches .
Mechanism of Action
In the Suzuki–Miyaura coupling reaction, chemically differentiated fragments participate in electronically divergent processes with the metal catalyst. Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond .
Safety and Hazards
Future Directions
Boronic acids and their derivatives have been tailored for application under specific conditions and have a wide range of applications in organic synthesis . Their use in the design of new drugs and drug delivery devices, particularly as boron-carriers suitable for neutron capture therapy, is a promising area of future research .
Properties
IUPAC Name |
[2-fluoro-5-(2-methoxy-2-oxoethyl)phenyl]boronic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10BFO4/c1-15-9(12)5-6-2-3-8(11)7(4-6)10(13)14/h2-4,13-14H,5H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SZLUHTYVOZFRIL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C(C=CC(=C1)CC(=O)OC)F)(O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10BFO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.98 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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